Cas no 1137109-21-7 (Mal-amido-PEG6-NHS ester)

• Product Name: Mal-amido-PEG6-NHS ester
• CAS No: 1137109-21-7
• MF: C₂₆H₃₉N₃O₁₃
• MW: 601.600168466568
• MDL: MFCD11041093
• CID: 1057981
• PubChem ID: 329765747
• Update Time: 2025-10-20

Mal-amido-PEG6-NHS ester Chemical and Physical Properties

Names and Identifiers

• Α-MALEIMIDOPROPIONYL-Ω-SUCCINIMIDYL-6(ETHYLENE GLYCOL)
• alpha-MaleiMidopropionyl-oMega-succiniMidyl-6(ethylene glycol)
• Mal-PEG6-NHS
• 4,7,10,13,16,19-Hexaoxa-22-azapentacosanoic acid, 25-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)-23-oxo-, 2,5-dioxo-1-pyrrol...
• Maleimide-NH-PEG6-CH2CH2COONHS Ester
• Maleimide-PEG6-NHS Ester
• 25-(2,5-Dihydro-2,5-dioxo-1H-pyrrol-1-yl)-23-oxo-4,7,10,13,16,19-hexaoxa-22-azapentacosanoic acid 2,5-dioxo-1-pyrrolidinyl ester
• Mal-amido-PEG6-NHS ester
• SY034969
• O-succiniMidyl-6(ethylene glycol)
• D82975
• GS-9321
• J-003008
• 4,7,10,13,16,19-Hexaoxa-22-azapentacosanoicacid,25-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)-23-oxo-,2,5-dioxo-1-pyrrolidinylester
• 2,5-dioxopyrrolidin-1-yl 1-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-3-oxo-7,10,13,16,19,22-hexaoxa-4-azapentacosan-25-oate
• MFCD11041093
• YSCK0203
• AKOS027256651
• Mal-NH-PEG6-CH2CH2COONHS
• 4,7,10,13,16,19-Hexaoxa-22-azapentacosanoic acid, 25-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)-23-oxo-, 2,5-dioxo-1-pyrrolidinyl ester
• 1137109-21-7
• CS-W009595
• Mal-amido-PEG6 NHS ester
• A902390
• BP-22158
• A-MaleiMidopropionyl-
• (2,5-dioxopyrrolidin-1-yl) 3-[2-[2-[2-[2-[2-[2-[3-(2,5-dioxopyrrol-1-yl)propanoylamino]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]propanoate
• 3-(2-Maleimidoethylcarbonyl)amino(peg6)propionic acid N-Hydroxysuccinimide ester
• HY-W008879
• Mal-amido-PEG6-NHS
• 25-Maleinimido-23-oxo-4,7,10,13,16,19-hexaoxa-22-azapentacosanoic acid succinimidyl ester
• Maleimide-PEG6-succinimidyl ester
• SCHEMBL15017077
• Maleimide-PEG6-succinimidyl Ester;N-Hydroxysuccinimidyl-(polyethylene glycol) 6-Maleimide;SM(PEG)6
• Mal-NH-PEG6-NHS
• DA-65213

• MDL： MFCD11041093
• Inchi： 1S/C26H39N3O13/c30-21(5-8-28-22(31)1-2-23(28)32)27-7-10-37-12-14-39-16-18-41-20-19-40-17-15-38-13-11-36-9-6-26(35)42-29-24(33)3-4-25(29)34/h1-2H,3-20H2,(H,27,30)
• InChI Key： AVCPTIUOZBWCKE-UHFFFAOYSA-N
• SMILES： O(C(CCOCCOCCOCCOCCOCCOCCNC(CCN1C(C=CC1=O)=O)=O)=O)N1C(CCC1=O)=O

Computed Properties

• Exact Mass: 601.24828831g/mol
• Monoisotopic Mass: 601.24828831g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 42
• Rotatable Bond Count: 27
• Complexity: 893
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.2
• Topological Polar Surface Area: 186Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (11 g/l) (25 º C),

Mal-amido-PEG6-NHS ester Security Information

• Signal Word：Warning
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：−20°C

Related Categories

• Material Chemicals High Polymer Materials

Additional information on Mal-amido-PEG6-NHS ester

CAS No. 1137109-21-7: Mal-amido-PEG6-NHS Ester - A Versatile Bioconjugation Reagent for Modern Biomedical Applications

The compound identified by CAS No. 1137109-21-7, commonly referred to as Mal-amido-PEG6-NHS ester, represents a sophisticated class of heterobifunctional crosslinkers that have gained significant attention in the fields of biochemistry, pharmaceutical science, and materials engineering. This molecule is characterized by its unique structural architecture, which integrates a malemide group, a hexaethylene glycol (PEG6) spacer, and an N-hydroxysuccinimide (NHS) ester. The combination of these functional groups enables highly specific and efficient conjugation reactions, making it an indispensable tool for the development of advanced drug delivery systems, bioconjugated probes, and functional biomaterials.

The malemide moiety in this compound facilitates covalent bonding with sulfhydryl (-SH) groups present in cysteine residues of proteins or peptides through a thiol-maleimide Michael addition reaction. This reaction is known for its high selectivity and stability under physiological conditions, which is critical for applications requiring minimal off-target effects. The N-hydroxysuccinimide (NHS) ester, on the other hand, reacts selectively with primary amines (-NH₂) found in lysine residues or amine-containing biomolecules such as antibodies or synthetic polymers. The dual reactivity of this molecule allows for precise spatial control over conjugation processes, enabling the creation of complex molecular architectures with tailored properties.

The central PEG6 spacer chain plays a pivotal role in modulating the physicochemical characteristics of the conjugated products. Polyethylene glycol (PEG) is widely recognized for its hydrophilicity, biocompatibility, and ability to enhance solubility while reducing immunogenicity and proteolytic degradation. The six-unit PEG chain provides an optimal balance between flexibility and rigidity, ensuring that the conjugated molecules maintain their structural integrity while allowing sufficient conformational freedom for functional interactions. Recent studies have demonstrated that PEGylation via such heterobifunctional linkers can significantly improve the pharmacokinetic profiles of therapeutic agents by extending their half-life in circulation.

In recent years, the application of Mal-amido-PEG6-NHS ester has expanded into cutting-edge research areas such as targeted drug delivery and bioorthogonal chemistry. For instance, researchers at the University of California (2023) utilized this reagent to develop site-specific antibody-drug conjugates (ADCs) with enhanced therapeutic efficacy against HER2-positive breast cancer cells. By leveraging the dual reactivity of malemide and NHS ester groups, they achieved precise conjugation between cytotoxic payloads and monoclonal antibodies without compromising antigen-binding affinity or cellular internalization efficiency.

Another notable advancement involves its use in creating stimuli-responsive nanocarriers for controlled release applications. A study published in *Advanced Materials* (Vol 35(4), 2024) demonstrated that incorporating this crosslinker into polymeric nanoparticles enabled pH-sensitive disassembly under acidic tumor microenvironments while maintaining stability at physiological pH levels. This breakthrough highlights how strategic modification of linker chemistry can be harnessed to design smart drug delivery systems capable of responding to endogenous biological signals.

Beyond pharmaceutical applications, this compound has found utility in biosensor development where it serves as a molecular bridge between recognition elements (e.g., aptamers or enzymes) and transducing surfaces such as gold nanoparticles or graphene oxide substrates. The high specificity of thiol-maleimide coupling ensures robust immobilization without nonspecific adsorption artifacts that often plague conventional surface modification techniques.

Synthesis protocols for this compound typically involve multi-step organic transformations starting from commercially available precursors like maleic anhydride derivatives or NHS ester-functionalized PEG derivatives. Optimization strategies focus on maximizing yield while minimizing side reactions that could compromise purity or functionality—parameters critical when preparing materials intended for clinical translation.

Ongoing research continues to explore novel applications leveraging its unique chemical properties. For example, emerging work suggests potential roles in tissue engineering scaffolds where sequential attachment of growth factors and cell adhesion ligands could be achieved using orthogonal ligation chemistries enabled by this bifunctional platform.

In summary, the compound identified by CAS No 1137109-21-7 exemplifies how rational design principles can lead to powerful tools capable of addressing complex challenges across multiple disciplines within life sciences research today.